Cas no 895461-28-6 (2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide)

2-(Benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide is a specialized organic compound featuring a benzenesulfonyl moiety linked to an isoindole-1,3-dione core via an acetamide bridge. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of pharmacologically active molecules. The presence of the sulfonyl group enhances electrophilic reactivity, while the isoindole-dione scaffold may contribute to binding interactions with biological targets. This compound is suited for research applications requiring precise functionalization, such as the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway ensures reproducibility, making it a reliable candidate for exploratory studies in drug discovery and molecular design.
2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide structure
895461-28-6 structure
Product Name:2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide
CAS No:895461-28-6
MF:C17H14N2O5S
MW:358.368463039398
CID:6521593
Update Time:2025-10-12

2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide
    • Acetamide, N-(2,3-dihydro-2-methyl-1,3-dioxo-1H-isoindol-4-yl)-2-(phenylsulfonyl)-
    • Inchi: 1S/C17H14N2O5S/c1-19-16(21)12-8-5-9-13(15(12)17(19)22)18-14(20)10-25(23,24)11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,18,20)
    • InChI Key: XFYJBLQBQIHBEV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC2=C1C(=O)N(C)C2=O)(=O)CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

  • Density: 1.481±0.06 g/cm3(Predicted)
  • Boiling Point: 662.7±55.0 °C(Predicted)
  • pka: 10.16±0.20(Predicted)

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2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide Related Literature

Additional information on 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide

Comprehensive Analysis of 2-(Benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide (CAS No. 895461-28-6)

The compound 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide (CAS No. 895461-28-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzenesulfonyl group and a 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders, which are currently trending topics in biomedical research.

One of the key reasons for the growing attention toward 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide is its potential as a small-molecule inhibitor. Small-molecule inhibitors are highly sought after in the pharmaceutical industry due to their ability to modulate protein-protein interactions and enzyme activities. This compound's acetamide and isoindole components contribute to its binding affinity, making it a candidate for further investigation in diseases like diabetes and neurodegenerative conditions, which are frequently searched topics in scientific and medical communities.

From a synthetic chemistry perspective, the preparation of CAS No. 895461-28-6 involves multi-step organic reactions, including sulfonylation and amidation processes. The benzenesulfonyl group, in particular, is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. This aspect is critical for researchers working on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Understanding how structural modifications affect biological activity is essential for optimizing drug candidates.

Another area of interest is the compound's potential role in cancer research. While not a direct therapeutic agent, its structural features align with molecules that interact with key oncogenic targets. For instance, the 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl fragment resembles scaffolds found in known kinase inhibitors. Given the ongoing global focus on precision medicine and personalized cancer therapies, this connection makes 895461-28-6 a relevant subject for further exploration.

In addition to its biomedical applications, 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide has garnered attention in material science. Its aromatic and heterocyclic components could be leveraged in the design of advanced polymers or coatings with specific thermal or optical properties. This interdisciplinary potential aligns with the increasing demand for multifunctional materials in industries such as electronics and renewable energy.

For researchers and manufacturers, the availability and purity of CAS No. 895461-28-6 are critical considerations. High-purity samples are essential for accurate experimental results, particularly in high-throughput screening (HTS) and drug discovery workflows. Suppliers often highlight these aspects to meet the needs of academic and industrial laboratories, where reproducibility is paramount.

Environmental and safety profiles are also important when working with 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure workplace safety. This aligns with the broader industry trend toward green chemistry and sustainable practices, which are frequently discussed in scientific forums and regulatory guidelines.

In summary, 2-(benzenesulfonyl)-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)acetamide (CAS No. 895461-28-6) is a versatile compound with promising applications in pharmaceuticals, material science, and beyond. Its structural complexity and functional groups make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As interest in targeted therapies and advanced materials continues to grow, this compound is likely to remain a focal point in innovative research endeavors.

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